Cas no 401620-84-6 (<br>5-Oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid methyl est er)

• Product Name: <br>5-Oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid methyl est er
• CAS No: 401620-84-6
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 3103395
• PubChem ID: 641879
• Update Time: 2025-10-12

<br>5-Oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid methyl est er Chemical and Physical Properties

Names and Identifiers

• <br>5-Oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid methyl est er
• BS-32401
• AKOS005621546
• methyl5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• 5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid, 2,3-dihydro-5-oxo-, methyl ester
• 401620-84-6
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxylic acid, 2,3-dihydro-5-oxo-,methyl ester
• STK786141
• methyl 5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• CS-0080859
• Methyl 5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate
• methyl 5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• VTKGKNGZHZWDQU-UHFFFAOYSA-N
• methyl 5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI=1/C8H8N2O3S/c1-13-7(12)5-4-9-8-10(6(5)11)2-3-14-8/h4H,2-3H2,1H

• Inchi： 1S/C8H8N2O3S/c1-13-7(12)5-4-9-8-10(6(5)11)2-3-14-8/h4H,2-3H2,1H3
• InChI Key： VTKGKNGZHZWDQU-UHFFFAOYSA-N
• SMILES： S1C2=NC=C(C(=O)OC)C(N2CC1)=O

Computed Properties

• Exact Mass: 212.02556330Da
• Monoisotopic Mass: 212.02556330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 84.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on <br>5-Oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid methyl est er

5-Oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid methyl ester: A Comprehensive Overview

The compound with CAS No. 401620-84-6, commonly referred to as 5-Oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid methyl ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolopyrimidines, which are known for their unique structural features and potential biological activities. The thiazolo[3,2-a]pyrimidine core of this molecule is particularly noteworthy due to its versatility in chemical modifications and its ability to interact with various biological targets.

Recent studies have highlighted the importance of thiazolopyrimidines in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The 5-Oxo substituent in this compound plays a crucial role in modulating its electronic properties, making it an attractive candidate for further exploration in medicinal chemistry. Additionally, the methyl ester group at the 6-position provides a degree of solubility and stability that is often desirable in pharmaceutical applications.

One of the most exciting aspects of this compound is its potential as a lead molecule for the development of novel anti-cancer agents. Researchers have demonstrated that certain derivatives of thiazolopyrimidines exhibit potent anti-proliferative activity against various cancer cell lines. The 5-Oxo group is believed to contribute significantly to this activity by enhancing the molecule's ability to bind to key oncogenic targets. Furthermore, the methyl ester group can be readily modified to explore structure-activity relationships (SAR) and optimize therapeutic efficacy.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. The thiazolo[3,2-a]pyrimidine framework is known to exhibit interesting electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for its application in emerging technologies such as organic light-emitting diodes (OLEDs) and photovoltaic materials.

The synthesis of 5-Oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid methyl ester typically involves a multi-step process that combines elements of heterocyclic chemistry and esterification. Key steps include the formation of the thiazolo[3,2-a]pyrimidine ring system through cyclization reactions and subsequent oxidation to introduce the 5-Oxo group. The introduction of the methyl ester group is often achieved through standard esterification techniques, ensuring high yields and purity.

From an environmental standpoint, this compound has been shown to exhibit low toxicity profiles in preliminary assays, making it a safer option for certain applications compared to traditional organic compounds. Its stability under physiological conditions also enhances its suitability for use in drug delivery systems and other biomedical applications.

In conclusion, 5-Oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid methyl ester represents a promising molecule with diverse applications across multiple disciplines. Its unique structural features and versatile functional groups make it an ideal candidate for further research and development. As advancements in synthetic chemistry continue to unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.